Cas no 2060061-91-6 (1-(4-ethylpiperidin-4-yl)-3,5-dimethylpiperidine)

• Product Name: 1-(4-ethylpiperidin-4-yl)-3,5-dimethylpiperidine
• CAS No: 2060061-91-6
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• MDL: MFCD30498584
• CID: 5193469
• PubChem ID: 137703256
• Update Time: 2025-11-01

1-(4-ethylpiperidin-4-yl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• CID 137703256
• 1-(4-ethylpiperidin-4-yl)-3,5-dimethylpiperidine

• MDL： MFCD30498584
• Inchi： 1S/C14H28N2/c1-4-14(5-7-15-8-6-14)16-10-12(2)9-13(3)11-16/h12-13,15H,4-11H2,1-3H3
• InChI Key： SNCRGINDBAJOKR-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCNCC2)CC(C)CC(C)C1

Experimental Properties

• Density: 0.898±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±8.0 °C(Predicted)
• pka: 10.56±0.10(Predicted)

Additional information on 1-(4-ethylpiperidin-4-yl)-3,5-dimethylpiperidine

1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine: A Comprehensive Overview

1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine, also known by its CAS number 2060061-91-6, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and other specialized industries. The molecule's structure features a piperidine ring substituted with ethyl and methyl groups, making it a valuable compound in both academic and industrial research.

The synthesis of 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine involves a series of carefully controlled reactions, including alkylation and cyclization processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. These developments are particularly significant in the context of its growing demand in various applications.

One of the most promising areas of research involving 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine is its potential as a precursor in drug development. Studies have shown that this compound exhibits interesting pharmacokinetic properties, making it a candidate for use in therapeutic agents targeting specific biological pathways. For instance, recent research has explored its role in modulating enzyme activity and its potential as an antagonist or agonist in receptor-mediated signaling.

In addition to its pharmacological applications, 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine has also been investigated for its role in agrochemicals. Its ability to interact with various biological systems suggests potential uses as a plant growth regulator or as an active ingredient in pesticides. However, further studies are required to fully understand its efficacy and safety profile in these contexts.

The structural uniqueness of 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine makes it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to predict its interactions with biomolecules and to design analogs with enhanced properties. These computational approaches have significantly accelerated the discovery process and provided valuable insights into the compound's behavior at the molecular level.

From an environmental perspective, the biodegradation and toxicity profiles of 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine are critical considerations for its safe use. Recent eco-toxicological studies have provided data on its impact on aquatic organisms and soil microorganisms. These findings are essential for regulatory compliance and ensuring sustainable practices in its production and application.

In conclusion, 1-(4-Ethylpiperidin-4-yl)-3,5-dimethylpiperidine, CAS number 2060061-91-6, represents a versatile compound with significant potential across multiple fields. Its unique structure and promising properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring responsible use and environmental stewardship.